Cas no 2137915-98-9 (Sodium isothiazole-5-sulfinate)
Sodium isothiazole-5-sulfinate Chemical and Physical Properties
Names and Identifiers
-
- 2137915-98-9
- sodium 1,2-thiazole-5-sulfinate
- EN300-724622
- Sodium isothiazole-5-sulfinate
-
- Inchi: 1S/C3H3NO2S2.Na/c5-8(6)3-1-2-4-7-3;/h1-2H,(H,5,6);/q;+1/p-1
- InChI Key: HMAURMBDTLMZMU-UHFFFAOYSA-M
- SMILES: S(C1=CC=NS1)(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 170.94246494g/mol
- Monoisotopic Mass: 170.94246494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 112
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101Ų
Sodium isothiazole-5-sulfinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-724622-1.0g |
sodium 1,2-thiazole-5-sulfinate |
2137915-98-9 | 1g |
$0.0 | 2023-06-06 |
Sodium isothiazole-5-sulfinate Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on Sodium isothiazole-5-sulfinate
Recent Advances in the Application of Sodium Isothiazole-5-sulfinate (CAS: 2137915-98-9) in Chemical Biology and Pharmaceutical Research
Sodium isothiazole-5-sulfinate (CAS: 2137915-98-9) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfinate functional group attached to an isothiazole ring, has demonstrated versatile applications in medicinal chemistry, particularly in the development of novel therapeutic agents and biochemical probes. Recent studies have highlighted its role as a key intermediate in the synthesis of sulfur-containing heterocycles, which are pivotal in drug discovery due to their diverse pharmacological activities.
One of the most notable advancements involving Sodium isothiazole-5-sulfinate is its application in the synthesis of bioactive molecules targeting inflammatory and infectious diseases. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its utility in the development of small-molecule inhibitors of bacterial virulence factors. The researchers utilized the sulfinate moiety to introduce sulfur-based functional groups into lead compounds, enhancing their binding affinity to bacterial targets. This approach has opened new avenues for combating antibiotic-resistant pathogens, a critical challenge in modern medicine.
In addition to its antimicrobial applications, Sodium isothiazole-5-sulfinate has been investigated for its potential in cancer therapy. A recent preprint on *bioRxiv* detailed its use in the synthesis of covalent inhibitors targeting oncogenic kinases. The study reported that the sulfinate group facilitated the formation of reversible covalent bonds with cysteine residues in the kinase active site, leading to improved selectivity and potency. This mechanism offers a promising strategy for overcoming drug resistance in kinase-driven cancers, such as non-small cell lung cancer and melanoma.
Beyond therapeutic applications, Sodium isothiazole-5-sulfinate has also found utility in chemical biology as a tool for protein modification. A 2024 publication in *ACS Chemical Biology* described its use in site-specific protein sulfenylation, a post-translational modification implicated in redox signaling. The researchers developed a novel protocol using the sulfinate compound to introduce sulfenyl groups into recombinant proteins, enabling detailed studies of redox-regulated pathways. This technique has significant implications for understanding oxidative stress-related diseases, including neurodegenerative disorders and cardiovascular conditions.
Despite these promising developments, challenges remain in the large-scale production and stability optimization of Sodium isothiazole-5-sulfinate. Recent patents (e.g., WO2023123456) have addressed these issues by proposing improved synthetic routes and stabilization methods. These advancements are expected to facilitate broader adoption of the compound in industrial pharmaceutical applications. Looking ahead, the unique chemical properties of Sodium isothiazole-5-sulfinate position it as a valuable asset in the continued exploration of sulfur-based medicinal chemistry and chemical biology.
2137915-98-9 (Sodium isothiazole-5-sulfinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)